Cas no 27113-23-1 (3-Dodecanone,1-(4-hydroxy-3-methoxyphenyl)-)

• Product Name: 3-Dodecanone,1-(4-hydroxy-3-methoxyphenyl)-
• CAS No: 27113-23-1
• Molecular Formula: C₁₉H₃₀O₃
• Molecular Weight: 306.4397
• CID: 270212
• PubChem ID: 213821

3-Dodecanone,1-(4-hydroxy-3-methoxyphenyl)- Properties

Names and Identifiers

• 3-Dodecanone,1-(4-hydroxy-3-methoxyphenyl)-
• 1-(4-hydroxy-3-methoxyphenyl)dodecan-3-one
• (8)-Paradol
• [8]-paradol
• [9]-dihydroshogaol
• < 8> -Paradol
• 1-(4-Hydroxy-3-methoxyphenyl)-3-dodecanone
• 1-(4-Hydroxy-3-methoxy-phenyl)-dodecan-3-on
• 1-(4-hydroxy-3-methoxy-phenyl)-dodecan-3-one
• 8-Paradol
• AC1L4VN9
• AC1Q5H91
• BRN 1991002
• CTK4F9096
• SureCN4877010
• 3-Dodecanone, 1-(4-hydroxy-3-methoxyphenyl)-
• CHEBI:174936
• SCHEMBL4877010
• 4-Hydroxy-3-methoxyphenethyl nonyl ketone
• DTXSID50181575
• A821404
• CHEMBL4075383
• 2-08-00-00319 (Beilstein Handbook Reference)
• 1-(4-hydroxy-3-methoxy-phenyl)dodecan-3-one;5-BROMOTRYPTOPHOL
• TYQRTQZWHUXDLG-UHFFFAOYSA-N
• 27113-23-1

• InChIKey： TYQRTQZWHUXDLG-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H30O3/c1-3-4-5-6-7-8-9-10-17(20)13-11-16-12-14-18(21)19(15-16)22-2/h12,14-15,21H,3-11,13H2,1-2H3
• SMILES： CCCCCCCCCC(CCC1=CC=C(O)C(OC)=C1)=O

Computed Properties

• Exact Mass: 306.2196
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 12
• Monoisotopic Mass: 306.219
• Heavy Atom Count: 22
• Complexity: 290
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 9
• Surface Charge: 0
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53
• Refractive Index: 1.503
• Boiling Point: 433.1°Cat760mmHg
• Flash Point: 145.3°C
• Density: 0.998

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols Paradols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Paradols